Cas no 1184664-82-1 (4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid)

• Product Name: 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid
• CAS No: 1184664-82-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4576055
• PubChem ID: 60809347
• Update Time: 2025-06-13

4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H21NO3/c1-12(2,3)11(16)13-9-6-4-8(5-7-9)10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： WJUJJESNLJSMRL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(NC(=O)C(C)(C)C)CC1

Experimental Properties

• Color/Form: NA

4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid

Introduction to 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid (CAS No. 1184664-82-1)

4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1184664-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides, characterized by the presence of a carbonyl group (C=O) bonded to a nitrogen atom, which is further connected to an alkyl or aryl group. The structural framework of 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with an amide functional group at the 4-position and a 2,2-dimethylpropanamido moiety at the 1-position. This unique structural arrangement imparts distinct physicochemical properties and potential biological activities that make it a subject of interest for medicinal chemists and researchers.

The synthesis of 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid involves multi-step organic transformations, typically starting from commercially available cyclohexanone derivatives. The introduction of the amide group at the 4-position can be achieved through nucleophilic acyl substitution reactions, where a suitable amine reacts with an activated derivative of cyclohexanone. The subsequent introduction of the 2,2-dimethylpropanamido group requires additional synthetic steps, often involving reductive amination or other amine coupling strategies. The presence of the dimethylpropane side chain enhances the steric bulk around the nitrogen atom, which can influence both the solubility and reactivity of the compound.

One of the most compelling aspects of 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid is its potential as a building block in drug discovery. The cyclohexane ring provides a rigid scaffold that can mimic natural amino acid structures, while the amide functionality allows for further derivatization into more complex pharmacophores. Recent studies have highlighted the utility of such compounds in developing novel therapeutic agents targeting various biological pathways. For instance, derivatives of this compound have been explored as modulators of enzyme activity and as scaffolds for small-molecule inhibitors.

In particular, the amide bond in 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid plays a crucial role in its interactions with biological targets. Amides are known to exhibit high binding affinity to proteins due to their ability to form hydrogen bonds and participate in hydrophobic interactions. This property has been leveraged in designing peptidomimetics and protease inhibitors, which are essential in treating conditions such as cancer and infectious diseases. The structural rigidity provided by the cyclohexane ring further enhances these interactions by reducing conformational flexibility.

The dimethylpropanamido substituent adds an additional layer of complexity to the compound's behavior. This bulky group can serve as a steric barrier against unwanted interactions, improving selectivity against off-target proteins. Moreover, it can influence solubility and metabolic stability, which are critical factors in drug development. Computational studies have shown that compounds with similar structural motifs can exhibit favorable pharmacokinetic profiles when properly optimized.

Recent advancements in synthetic methodologies have enabled more efficient access to 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid, making it more accessible for research purposes. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, allowing for larger-scale production. These innovations are particularly valuable in academic settings where rapid screening of numerous derivatives is required.

The biological activity of 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid has been investigated in several preclinical models. Initial studies suggest that it may possess properties suitable for applications in anti-inflammatory therapy. The ability to modulate enzyme activity through its amide bond could lead to novel treatments for chronic inflammatory conditions by inhibiting key pro-inflammatory pathways. Additionally, its structural similarity to natural amino acids makes it a promising candidate for developing enzyme inhibitors that target metabolic disorders.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered enzyme activities that contribute to their uncontrolled growth and survival mechanisms. By targeting these enzymes with small-molecule inhibitors derived from 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid, researchers aim to develop therapies that selectively inhibit tumor cell proliferation while minimizing side effects on healthy cells. Preliminary data indicate that certain derivatives exhibit cytotoxic effects on cancer cell lines without significant toxicity to normal cells.

The chemical stability of 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid is another important consideration in its application as a pharmaceutical intermediate. Amides are generally stable under physiological conditions but can undergo hydrolysis under extreme pH or enzymatic action. Understanding these stability profiles helps in designing formulations that maintain efficacy throughout storage and administration periods. Advances in chemical biology have provided tools for stabilizing amide bonds through modifications such as protecting groups or incorporating unnatural amino acids into the structure.

In conclusion,4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylic acid (CAS No. 1184664-82-1) represents a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a rigid cyclohexane ring with an amide functional group—make it an attractive scaffold for designing bioactive molecules targeting various diseases including cancer and inflammation-related disorders. As synthetic methodologies continue to evolve,this compound will likely find broader applications across multiple therapeutic areas, contributing to advancements in drug discovery and medicinal chemistry.